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Introduction

TIS108 is a triazole-type compound that acts as a specific inhibitor of strigolactone (SL)
biosynthesis.[1][2] Strigolactones are a class of plant hormones that regulate various aspects
of plant development, including shoot branching, root architecture, and responses to
environmental stimuli. By inhibiting the production of endogenous SLs, TIS108 allows for the
investigation of SL function and provides a tool for manipulating plant growth and development.
In hydroponic systems, the precise control over nutrient and supplement delivery makes
TIS108 a valuable tool for studying plant physiology and optimizing growth characteristics.

These application notes provide a comprehensive protocol for the use of TIS108 in hydroponic
systems, primarily focusing on the model organism Arabidopsis thaliana and providing
adaptable guidelines for other plant species.

Mechanism of Action

TIS108 inhibits the biosynthesis of strigolactones, leading to a phenotype characteristic of SL-
deficient mutants.[1] This includes an increased number of shoot branches and a reduction in
root hair elongation.[1] The effects of TIS108 can be reversed by the co-application of a
synthetic strigolactone analog, GR24, confirming its specific mode of action.[1] Furthermore,
treatment with TIS108 has been observed to cause an upregulation of SL biosynthesis genes,
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such as MAX3 and MAX4, which is likely a feedback response to the depletion of endogenous
strigolactones.[1]

Applications in Hydroponic Systems
The application of TIS108 in hydroponic systems can be utilized for several research purposes:
« Architectural Modification: To promote bushier plant growth by increasing shoot branching.

e Root Development Studies: To investigate the role of strigolactones in root system
architecture, including root hair development.

o Nutrient Uptake Analysis: To study the influence of strigolactones on the uptake of essential
minerals from the nutrient solution.

o Stress Response Research: To explore the involvement of strigolactones in plant responses
to various abiotic and biotic stresses that can be simulated in a controlled hydroponic
environment.

Quantitative Data Summary

The following tables summarize the observed quantitative effects of TIS108 on plant growth
and strigolactone levels.

Table 1: Effect of TIS108 on Shoot Branching in Arabidopsis thaliana

TIS108 Concentration (pM) Observation
1.3 Increased branching in a dose-dependent
manner.[1]
3 Potential for off-target effects, though not
>

specified.

Reversal of the increased branching phenotype.

5 (with GR24) "

Table 2: Effect of TIS108 on Strigolactone (epi-5DS) Levels in Rice (Oryza sativa)
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TIS108 Concentration (nM) Observation

Strong reduction of epi-5DS levels in both roots

10-100 and root exudates in a dose-dependent manner.

[3]

Experimental Protocols
Protocol 1: Preparation of TIS108 Stock Solution

Materials:

TIS108 compound

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Pipettes and sterile tips
Method:
» Prepare a 10 mM stock solution of TIS108 in DMSO.

¢ Aliguot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for long-term storage.

Note: TIS108 is a triazole derivative. While specific stability data in aqueous nutrient solutions
is not readily available, it is advisable to prepare fresh dilutions from the DMSO stock for each
experiment to ensure consistent activity.

Protocol 2: Application of TIS108 in a Hydroponic
System for Arabidopsis thaliana

Materials:
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» Arabidopsis thaliana seeds

e Hydroponic system (e.g., deep water culture, nutrient film technique)

» Nutrient solution (e.g., half-strength Hoagland's or Murashige and Skoog)

e TIS108 stock solution (10 mM in DMSO)

» Micropipettes and sterile tips

e pH meter and EC meter

Method:

e Germination and Seedling Establishment:

o Germinate Arabidopsis thaliana seeds on a suitable medium (e.g., 0.8% agar with 1/4
strength nutrient solution).

o After 7-10 days, transfer seedlings to the hydroponic system. Ensure the roots are
submerged in the nutrient solution.

o Allow the plants to acclimate for 5-7 days in the hydroponic system with the basal nutrient
solution.

e TIS108 Treatment:

o Prepare the treatment solutions by diluting the 10 mM TIS108 stock solution into the fresh
hydroponic nutrient solution to achieve the desired final concentrations (e.g., 0, 1, 2, 3

UM).

o Ensure the final DMSO concentration in all treatments (including the control) is consistent
and does not exceed 0.1% (v/v) to avoid solvent effects.

o Replace the nutrient solution in the hydroponic units with the prepared treatment solutions.

o Maintain the hydroponic system under controlled environmental conditions (e.g., 16h
light/8h dark photoperiod, 22°C).
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e Monitoring and Data Collection:
o Monitor the plants regularly for phenotypic changes.

o After a predetermined treatment period (e.g., 14-21 days), collect data on relevant
parameters:

Shoot Branching: Count the number of rosette branches.

Root Architecture: Use a flatbed scanner to image the root system and analyze root
length, lateral root number, and root hair density using appropriate software.

Biomass: Measure the fresh and dry weight of shoots and roots separately.

Nutrient Analysis: Analyze the elemental composition of plant tissues or the depletion of
nutrients from the solution.

e Rescue Experiment (Optional):

o To confirm the specificity of TIS108, include a treatment group with both TIS108 (e.g., 3
M) and the synthetic strigolactone analog GR24 (e.g., 5 uM).

Visualizations
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Caption: Strigolactone signaling pathway and the inhibitory action of TIS108.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b2844129?utm_src=pdf-body-img
https://www.benchchem.com/product/b2844129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2844129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation

Germinate Seeds

Transfer Seedlings to Hydroponics

Acclimate Plants

Treatment

Prepare TIS108 Treatment Solutions

'

Apply Treatments to Hydroponic System

Monitoring & Pata Collection

Monitor Plant Growth

Collect Data on Phenotype
(Branching, Root Architecture, Biomass)

Statistical Analysis of Data

Interpret Results

Click to download full resolution via product page

Caption: Experimental workflow for TIS108 application in hydroponic systems.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b2844129?utm_src=pdf-body-img
https://www.benchchem.com/product/b2844129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2844129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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